N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide

• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol
• IUPAC Name: N-benzyl-2-(1-cyclohexylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H23N3OS/c22-17(20-13-15-7-3-1-4-8-15)14-23-18-19-11-12-21(18)16-9-5-2-6-10-16/h1,3-4,7-8,11-12,16H,2,5-6,9-10,13-14H2,(H,20,22)
• InChI Key: NDZBBRKOFPUFQF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C=CN=C2SCC(=O)NCC3=CC=CC=C3

Description

N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide is a compound that features an imidazole ring, a benzyl group, and a cyclohexyl group. Imidazole derivatives are known for their wide range of biological activities and applications in various fields, including pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of amido-nitriles in the presence of a nickel catalyst, which facilitates the formation of the imidazole ring . The reaction conditions are generally mild, allowing for the inclusion of various functional groups .

Industrial Production Methods

Industrial production methods for imidazole derivatives often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the imidazole ring to its corresponding amine.

Substitution: The benzyl and cyclohexyl groups can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzyl or cyclohexyl moieties .

Scientific Research Applications

N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory or antiviral agent.

Industry: Utilized in the development of new materials with specific properties, such as catalysts or sensors

Mechanism of Action

The mechanism of action of N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with enzymes and receptors, modulating their activity. The benzyl and cyclohexyl groups can enhance the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

Similar Compounds

N-benzyl-2-nitro-1H-imidazole-1-acetamide: Known for its use in the treatment of Chagas disease.

2-((1-benzoyl-1H-benzo[d]imidazol-2-yl)thio)-N-(substituted phenyl)acetamide: Evaluated for anti-tubercular activity.

Uniqueness

N-benzyl-2-((1-cyclohexyl-1H-imidazol-2-yl)thio)acetamide is unique due to the presence of the cyclohexyl group, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other imidazole derivatives and can lead to different applications and effects .